2-(6-fluoro-1H-indol-3-yl)acetamide

• IUPAC Name: 2-(6-fluoro-1H-indol-3-yl)acetamide
• InChI: InChI=1S/C10H9FN2O/c11-7-1-2-8-6(3-10(12)14)5-13-9(8)4-7/h1-2,4-5,13H,3H2,(H2,12,14)
• InChI Key: ABWYYLDNFVWGOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)NC=C2CC(=O)N
• Molecular Formula: C10H9FN2O
• Molecular Weight: 192.19 g/mol

Description

2-(6-fluoro-1H-indol-3-yl)acetamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound belongs to the class of indole derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

• Antiplasmodial Properties :

  • Research on N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides, similar to the compound , indicated potential in vitro antiplasmodial properties against the chloroquine-sensitive 3D7 strain of Plasmodium falciparum. The study discussed the synthesis and evaluation of these compounds and their biological activity, which may contribute to understanding the potential of 2-(6-fluoro-1H-indol-3-yl)acetamide derivatives in combating malaria (Mphahlele, Mmonwa, & Choong, 2017).

• Synthesis and Biological Activity :

  • A study on the catalytic activity of nickel ferrite nanoparticles synthesized various derivatives, including 2-(2-(5-fluoro-1H-indol-1-yl) acetoamide) acetic acid. The study evaluated their anti-oxidant and anti-microbial activity, providing insights into potential pharmaceutical applications (Rao et al., 2019).

• Antiallergic Agents :

  • Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides, related to the compound of interest, identified several novel antiallergic compounds. The study's focus on the modification of indole substituents and alkanoic chain length highlights the versatility and potential pharmacological applications of such compounds (Menciu et al., 1999).

• Cytotoxic Agents :

  • A study on 2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)-N-phenylacetamide derivatives, which are structurally related to the compound , assessed their cytotoxic activity. The research provided insights into structure-activity relationships and identified derivatives with potential as cytotoxic agents against cancer cells (Modi et al., 2011).

• Photovoltaic Efficiency Modeling :

  • A study explored the photovoltaic efficiency modeling of benzothiazolinone acetamide analogs, which are related to the compound . The research examined their light harvesting efficiency and free energy of electron injection, providing valuable insights into potential applications in dye-sensitized solar cells (Mary et al., 2020).

• Anti-inflammatory Drug Design :

  • Research focused on the design and molecular docking analysis of indole acetamide derivatives as anti-inflammatory agents. The study highlights the potential therapeutic applications of these compounds in treating inflammation-related conditions (Al-Ostoot et al., 2020).